Cas no 1060355-65-8 (N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]furan-2-carboxamide)

• Product Name: N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]furan-2-carboxamide
• CAS No: 1060355-65-8
• MF: C₁₈H₁₆N₂O₃S
• MW: 340.396243095398
• CID: 5869383
• PubChem ID: 25862653
• Update Time: 2025-05-27

N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]furan-2-carboxamide
• N-[4-[2-oxo-2-(thiophen-2-ylmethylamino)ethyl]phenyl]furan-2-carboxamide
• N-(4-(2-oxo-2-((thiophen-2-ylmethyl)amino)ethyl)phenyl)furan-2-carboxamide
• VU0635317-1
• 1060355-65-8
• AKOS024497782
• F5097-1141

• Inchi： 1S/C18H16N2O3S/c21-17(19-12-15-3-2-10-24-15)11-13-5-7-14(8-6-13)20-18(22)16-4-1-9-23-16/h1-10H,11-12H2,(H,19,21)(H,20,22)
• InChI Key： KLGUGOXQTIYRHV-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC(CC1C=CC(=CC=1)NC(C1=CC=CO1)=O)=O

Computed Properties

• Exact Mass: 340.08816355g/mol
• Monoisotopic Mass: 340.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 99.6Ų

Additional information on N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]furan-2-carboxamide

Comprehensive Overview of N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]furan-2-carboxamide (CAS No. 1060355-65-8)

The compound N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]furan-2-carboxamide (CAS No. 1060355-65-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring both thiophene and furan rings, makes it a versatile intermediate for drug discovery and functional material development. Researchers are particularly interested in its potential applications due to the growing demand for heterocyclic compounds in modern therapeutics.

One of the key features of N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]furan-2-carboxamide is its dual heterocyclic system, which combines the electron-rich properties of thiophene with the oxygen-containing furan moiety. This combination is often explored in the context of small-molecule inhibitors and bioconjugation strategies. Recent studies highlight its relevance in targeting protein-protein interactions, a hot topic in drug discovery and precision medicine.

The synthesis of CAS No. 1060355-65-8 involves multi-step organic reactions, including amide coupling and carbamoylation, which are critical for achieving high purity and yield. These methods align with the broader trend toward green chemistry and sustainable synthesis, as researchers seek to minimize waste and improve efficiency. The compound's molecular weight and solubility profile further enhance its utility in various experimental settings.

In the context of AI-driven drug design, N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]furan-2-carboxamide has been flagged as a promising candidate for virtual screening. Its pharmacophore features are compatible with machine learning models that predict bioactivity and ADMET properties. This aligns with the increasing use of computational chemistry to accelerate drug development timelines.

Another area of interest is the compound's potential role in material science, particularly in the development of organic semiconductors. The thiophene-furan hybrid structure is known to influence charge transport properties, making it relevant for flexible electronics and optoelectronic devices. As the demand for wearable technology grows, such compounds are gaining traction in both academic and industrial research.

From a regulatory perspective, CAS No. 1060355-65-8 is not classified as hazardous, which simplifies its handling and transportation. This is an important consideration for laboratories and manufacturers aiming to comply with global safety standards. Additionally, its stability under various conditions makes it a reliable choice for long-term studies.

In summary, N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]furan-2-carboxamide represents a compelling case study in the intersection of medicinal chemistry and advanced materials. Its multifaceted applications, coupled with the rise of AI in research, position it as a compound of enduring relevance. Future studies may explore its efficacy in targeted therapies or its performance in next-generation devices, further solidifying its importance in scientific innovation.